2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C16H13Cl2NO3/c17-11-2-1-10(13(18)8-11)7-16(20)19-12-3-4-14-15(9-12)22-6-5-21-14/h1-4,8-9H,5-7H2,(H,19,20)
• InChI Key: UUSIGLOKRNGYGF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H13Cl2NO3
• Molecular Weight: 338.2 g/mol

Description

2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, commonly known as DICAM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DICAM is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 344.21 g/mol.

Mechanism of Action

The mechanism of action of DICAM is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. DICAM has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine in the brain.
Biochemical and Physiological Effects
DICAM has been shown to have several biochemical and physiological effects in the body. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties. DICAM has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DICAM has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be readily modified to improve its activity and selectivity. However, there are also limitations to its use in lab experiments. DICAM is a relatively new compound, and its pharmacokinetics and toxicity profile are not fully understood. Further research is needed to fully characterize its properties and potential applications.

Future Directions

There are several future directions for research on DICAM. One area of research is the development of DICAM-based drugs for the treatment of various diseases. Another area of research is the elucidation of the mechanism of action of DICAM and the identification of its molecular targets in the body. Additionally, further research is needed to fully understand the pharmacokinetics and toxicity profile of DICAM and to optimize its properties for use in lab experiments and potential clinical applications.

Synthesis Methods

DICAM can be synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenylamine with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid followed by acetylation with acetic anhydride. The final product is obtained through recrystallization of the crude product.

Scientific Research Applications

DICAM has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of DICAM is in the field of medicinal chemistry, where it has been shown to exhibit promising activity against various diseases such as cancer, Alzheimer's disease, and inflammation.